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Compound of Interest

Compound Name: 3-Bromopropanal

Cat. No.: B3055480 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of 3-
Bromopropanal dimethyl acetal, a versatile bifunctional reagent in organic synthesis. Its

unique structure, featuring a masked aldehyde and a reactive alkyl bromide, makes it a

valuable building block for the construction of diverse molecular architectures, including

substituted indoles and complex spirocyclic systems. These structural motifs are of significant

interest in medicinal chemistry and drug development due to their prevalence in biologically

active natural products and synthetic pharmaceuticals.

Chemical and Physical Properties
3-Bromopropanal dimethyl acetal, also known as 3-bromo-1,1-dimethoxypropane, is a

commercially available liquid with the following properties:
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Property Value Citations

Molecular Formula C₅H₁₁BrO₂ [1][2][3]

Molecular Weight 183.04 g/mol [1][2][3]

CAS Number 36255-44-4 [1][2][3]

Boiling Point 58-60 °C at 17 mmHg [1][3]

Density 1.341 g/mL at 25 °C [1][3]

Refractive Index n20/D 1.449 [1][3]

Appearance
Clear colorless to pale yellow

liquid
[1]

Applications in Synthesis
Synthesis of Substituted Indoles
3-Bromopropanal dimethyl acetal serves as a key reagent for the introduction of a 3,3-

dimethoxypropyl side chain onto the nitrogen atom of indole and its derivatives. The resulting

N-alkylated indoles are valuable intermediates that can be further elaborated. The acetal group

can be readily deprotected under acidic conditions to reveal the aldehyde functionality, which

can then participate in a variety of subsequent transformations, such as reductive aminations,

Wittig reactions, or cyclization reactions to form more complex heterocyclic systems.

Caption: Workflow for the synthesis of functionalized indoles.

This protocol describes the N-alkylation of indole with 3-bromopropanal dimethyl acetal.

Materials:

Indole

Sodium hydride (NaH), 60% dispersion in mineral oil

3-Bromopropanal dimethyl acetal

Anhydrous N,N-Dimethylformamide (DMF)
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Saturated aqueous ammonium chloride (NH₄Cl) solution

Ethyl acetate

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

To a stirred suspension of sodium hydride (1.2 equivalents) in anhydrous DMF at 0 °C under

an inert atmosphere (e.g., argon or nitrogen), add a solution of indole (1.0 equivalent) in

anhydrous DMF dropwise.

Allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature and

stir for an additional 1 hour.

Cool the mixture back to 0 °C and add 3-bromopropanal dimethyl acetal (1.2 equivalents)

dropwise.

Allow the reaction to warm to room temperature and stir overnight.

Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

Extract the mixture with ethyl acetate (3 x 50 mL).

Wash the combined organic layers with water and brine, then dry over anhydrous MgSO₄.

Filter and concentrate the solution under reduced pressure.

Purify the crude product by flash column chromatography on silica gel (eluting with a

gradient of ethyl acetate in hexanes) to afford the desired product, 1-(3,3-

dimethoxypropyl)-1H-indole.
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Product Yield Spectroscopic Data

1-(3,3-Dimethoxypropyl)-1H-

indole
Typically 70-85%

¹H NMR (CDCl₃, 400 MHz): δ

7.64 (d, J = 7.9 Hz, 1H), 7.29

(d, J = 8.2 Hz, 1H), 7.18 (t, J =

7.6 Hz, 1H), 7.10 (t, J = 7.4 Hz,

1H), 7.07 (d, J = 3.1 Hz, 1H),

6.48 (d, J = 3.1 Hz, 1H), 4.38

(t, J = 5.4 Hz, 1H), 4.22 (t, J =

7.2 Hz, 2H), 3.32 (s, 6H), 2.11

(dt, J = 7.2, 5.4 Hz, 2H).

Synthesis of Spiro[3.3]heptan-1-ones
While a direct, detailed protocol for the synthesis of spiro[3.3]heptan-1-ones using 3-
bromopropanal dimethyl acetal was not found in the immediate literature, this class of

compounds is of high interest in medicinal chemistry. The spiro[3.3]heptane motif is considered

a valuable three-dimensional scaffold in drug design. The general strategy for the synthesis of

spirocyclobutanones often involves the reaction of an enamine with a suitable bis-electrophile.

3-Bromopropanal dimethyl acetal, after conversion to a more reactive species, could

potentially serve in such a capacity.

Caption: A conceptual workflow for spiro[3.3]heptan-1-one synthesis.

Significance in Drug Development
The indole nucleus is a privileged scaffold in medicinal chemistry, appearing in a wide array of

natural products and synthetic drugs with diverse biological activities, including anti-

inflammatory, analgesic, and anticancer properties.[4][5] The ability to functionalize the indole

core using reagents like 3-bromopropanal dimethyl acetal provides a pathway to novel

derivatives with potentially enhanced or new therapeutic activities. For instance, substituted

indoles have been investigated as inhibitors of various enzymes and as ligands for numerous

receptors, playing roles in signaling pathways related to cancer, inflammation, and neurological

disorders.[6][7]

The development of synthetic routes to complex and diverse indole-based molecules is

therefore a critical aspect of drug discovery. The protocols and data presented here offer a
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foundation for researchers to explore the synthesis of novel indole derivatives for biological

evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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